5-bromo-1-methyl-1H-imidazole-4-carbaldehyde

• Molecular Formula: C5H5BrN2O
• Molecular Weight: 189.01 g/mol
• IUPAC Name: 5-bromo-1-methylimidazole-4-carbaldehyde
• InChI: InChI=1S/C5H5BrN2O/c1-8-3-7-4(2-9)5(8)6/h2-3H,1H3
• InChI Key: ILJUTSUIJWMWMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1Br)C=O

Description

5-bromo-1-methyl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C5H5BrN2O and its molecular weight is 189.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-methyl-1H-imidazole-4-carbaldehyde (0.50 g), N-bromosuccinimide (0.89 g) and chloroform (7.0 mL) was heated at reflux for 2 hours. The mixture was cooled to 0° C., diluted with saturated aqueous sodium carbonate solution (10 mL) and extracted with dichloromethane. The combined organic extract was dried over magnesium sulfate and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel, eluting with a mixture of ethyl acetate and dichloromethane (0:1 to 7:10 by volume) to afford the title compound as a white solid (0.37 g).